![molecular formula C10H18N2O B1352316 2-cyano-N-heptylacetamide CAS No. 52493-38-6](/img/structure/B1352316.png)
2-cyano-N-heptylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-N-heptylacetamide is a chemical compound with the molecular formula C10H18N2O and a molecular weight of 182.27 . It is a powder that is stored at room temperature .
Synthesis Analysis
The synthesis of cyanoacetamides, such as this compound, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H18N2O/c1-2-3-4-5-6-9-12-10(13)7-8-11/h2-7,9H2,1H3,(H,12,13) .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 182.263 .Scientific Research Applications
Potential Applications in Scientific Research
Cyanoacetamide Derivatives in Heterocyclic Synthesis
Cyanoacetamide derivatives, chemically related to "2-cyano-N-heptylacetamide," are crucial intermediates in the synthesis of various heterocyclic systems. These compounds play a significant role in organic chemistry due to their utility in creating synthetically challenging and novel heterocyclic compounds. This application is vital for developing pharmaceuticals, agrochemicals, and dyes. Fadda et al. (2008) provide a comprehensive survey on the preparation methods and chemical reactivity of cyanoacetamide derivatives, underlining their importance in synthetic chemistry (Fadda, Bondock, & Rabie, 2008).
Cyanobacteria for Nano-Marine Drugs
Another potentially related area of research involves cyanobacteria, known for producing biologically active compounds, including some that might be structurally related to "this compound." Cyanobacteria-derived substances have shown efficacy in cancer therapies, particularly in inducing apoptotic death in cancer cells. The exploration of cyanobacteria for nano-marine drugs emphasizes the potential of natural products in medical applications, including cancer drug development. Bajpai et al. (2018) discuss the relevance of nanoformulations in enhancing the solubility and effectiveness of these bioactive substances (Bajpai, Shukla, Kang, Hwang, Song, Huh, & Han, 2018).
Mechanism of Action
The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . For example, treatment of 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)acetamide with active methylene reagents afforded the respective 2-oxopyridine derivatives. The reaction took place via 1,3-dinucleophilic attack by the active methylene reagent on the acetamido 1,3-bielectrophilic moiety of the starting compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyano-N-heptylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O/c1-2-3-4-5-6-9-12-10(13)7-8-11/h2-7,9H2,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSWGIMFYYVRCCH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCNC(=O)CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10405209 |
Source
|
Record name | 2-cyano-N-heptylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10405209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52493-38-6 |
Source
|
Record name | 2-cyano-N-heptylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10405209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.